Cas no 51924-43-7 (2H-Azepin-2-one, 7-butylhexahydro-)
51924-43-7 structure
Product Name:2H-Azepin-2-one, 7-butylhexahydro-
CAS No:51924-43-7
MF:C10H19NO
MW:169.263962984085
CID:1574811
PubChem ID:4437316
Update Time:2025-04-21
2H-Azepin-2-one, 7-butylhexahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Azepin-2-one, 7-butylhexahydro-
- 51924-43-7
- SCHEMBL1423906
- 7-butyl-2-azepanone
- AKOS024323657
- 7-butylazepan-2-one
-
- Inchi: 1S/C10H19NO/c1-2-3-6-9-7-4-5-8-10(12)11-9/h9H,2-8H2,1H3,(H,11,12)
- InChI Key: AAIFNMVVDDVHDJ-UHFFFAOYSA-N
- SMILES: O=C1CCCCC(CCCC)N1
Computed Properties
- Exact Mass: 169.14677
- Monoisotopic Mass: 169.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
2H-Azepin-2-one, 7-butylhexahydro- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
51924-43-7 (2H-Azepin-2-one, 7-butylhexahydro-) Related Products
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